Cas no 1044770-62-8 (2-chloro-8,9-dimethyl-9H-purine)

• Product Name: 2-chloro-8,9-dimethyl-9H-purine
• CAS No: 1044770-62-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 6315921
• PubChem ID: 24903941
• Update Time: 2025-05-22

2-chloro-8,9-dimethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 1044770-62-8
• AKOS006309477
• 2-chloro-8,9-dimethyl-9H-purine
• EN300-7813015

• Inchi： 1S/C7H7ClN4/c1-4-10-5-3-9-7(8)11-6(5)12(4)2/h3H,1-2H3
• InChI Key： NZWRRQSRVVLLFA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)N(C)C(C)=N2

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 2-chloro-8,9-dimethyl-9H-purine

2-Chloro-8,9-Dimethyl-9H-Purine: A Comprehensive Overview

2-Chloro-8,9-dimethyl-9H-purine, identified by the CAS number 1044770-62-8, is a purine derivative with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by the presence of a chlorine atom at the 2-position and methyl groups at the 8 and 9 positions of the purine ring. Its structural features make it a valuable molecule for exploring various biological activities and potential therapeutic applications.

The synthesis of 2-chloro-8,9-dimethyl-9H-purine involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are particularly important for large-scale production in pharmaceutical and biotechnological industries.

One of the most promising aspects of 2-chloro-8,9-dimethyl-9H-purine lies in its potential as a precursor for more complex purine derivatives. Purines are fundamental building blocks of nucleic acids, and their derivatives have been extensively studied for their roles in various biological processes. For instance, recent studies have highlighted the ability of this compound to modulate enzyme activities, particularly those involved in nucleotide metabolism. This modulation could pave the way for novel therapeutic strategies targeting metabolic disorders and cancer.

In terms of biological activity, 2-chloro-8,9-dimethyl-9H-purine has shown remarkable selectivity in inhibiting certain kinases, which are critical enzymes in cell signaling pathways. This selectivity is crucial for developing drugs with fewer side effects. Furthermore, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The application of 2-chloro-8,9-dimethyl-9H-purine extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials with specific electronic properties. For example, its ability to form stable coordination complexes with metal ions has been leveraged to create novel sensors and catalysts.

From an environmental perspective, the synthesis and application of 2-chloro-8,9-dimethyl-9H-purine align with green chemistry principles. Efforts are being made to minimize waste generation and reduce energy consumption during its production. These sustainable practices are essential for ensuring the long-term viability of this compound in both academic research and industrial applications.

In conclusion, 2-chloro-8,9-dimethyl-9H-purine represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and biological studies, position it as a key player in future research and development endeavors.